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Compound of Interest

Compound Name: 3-Pentyn-2-ol

Cat. No.: B3427290

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling precautions
for 3-pentyn-2-ol, a key intermediate in various synthetic pathways. Adherence to stringent
safety protocols is paramount when working with this flammable and irritant compound. This
document outlines the known hazards, exposure controls, and emergency procedures to
ensure the safe and effective use of 3-pentyn-2-ol in a laboratory setting.

Physicochemical and Toxicological Profile

A thorough understanding of the inherent properties of 3-pentyn-2-ol is the foundation of its
safe handling. The following table summarizes key quantitative data.
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Property Value Reference
Molecular Formula C5H80 [1112][3][4]
Molecular Weight 84.12 g/mol [1]

CAS Number 27301-54-8 [2][4]
Boiling Point 138-140 °C [5]

Density 0.900 g/mL at 20 °C [5]

Flash Point 54 °C (129.2 °F) - closed cup [5]
Refractive Index n20/D 1.448 [5]

GHS Hazard Classification and Statements

3-Pentyn-2-ol is classified as a hazardous substance under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS). The following pictograms, signal word, and
hazard statements summarize the risks associated with this chemical.[1]

Pictograms:

o Flame: Flammable liquid

o Exclamation Mark: Skin and eye irritant, may cause respiratory irritation
Signal Word: Warning[1][5]

Hazard Statements:[1][5]

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Safe Handling and Storage Protocols

The following protocols are based on established best practices for handling flammable and
irritant chemicals.

Engineering Controls

« Ventilation: All work with 3-pentyn-2-ol should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[6]

o Explosion-Proof Equipment: Use only explosion-proof electrical and lighting equipment in
areas where 3-pentyn-2-ol is handled or stored.[6][7]

e Grounding and Bonding: Ground and bond containers when transferring the material to
prevent static discharge.[6][7]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible in the immediate work area.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following PPE is
recommended when handling 3-pentyn-2-ol:

e Eye and Face Protection: Chemical splash goggles and a face shield are required to protect
against splashes.[5][8][9]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[9] Always
inspect gloves for integrity before use and replace them immediately if contaminated or
damaged.

o Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.[8]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
respirator with an appropriate organic vapor cartridge is necessary.[8][10]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3427290?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/32600.pdf
https://www.benchchem.com/product/b3427290?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/32600.pdf
https://www.fishersci.com/store/msds?partNumber=AC150020050&productDescription=3-PENTEN-2-OL+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/32600.pdf
https://www.fishersci.com/store/msds?partNumber=AC150020050&productDescription=3-PENTEN-2-OL+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/32600.pdf
https://www.benchchem.com/product/b3427290?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/77056
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Footwear: Closed-toe, chemical-resistant shoes must be worn.[8][10]

Storage

o Flammable Liquids Cabinet: Store 3-pentyn-2-ol in a designated flammable liquids storage
cabinet.

» Temperature: Store in a cool, dry, well-ventilated area away from heat, sparks, and open
flames.[6][7] The recommended storage temperature is 2-8°C.[5]

» Incompatible Materials: Segregate from strong oxidizing agents, acids, and bases.
« Container Integrity: Keep containers tightly closed when not in use.[6][7]

Emergency Procedures

In the event of an emergency, follow these procedures and always seek medical attention if
exposed.

Spill Response

Experimental Protocol: Small Spill Clean-up

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure adequate ventilation.

» Eliminate Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment.

o Don PPE: Wear the appropriate personal protective equipment as outlined above.

e Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, sand, or earth.[6] Do not use combustible materials like paper towels to absorb
the spill.

» Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
labeled, sealable container for hazardous waste disposal.[6][7]
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o Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

» Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[7]

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, provide artificial respiration. Seek immediate medical attention.[7]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 3-pentyn-2-ol
from procurement to disposal.
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Caption: Logical workflow for the safe handling of 3-pentyn-2-ol.

Conclusion

While 3-pentyn-2-ol is a valuable reagent, its hazardous properties necessitate careful and
informed handling. By implementing the engineering controls, personal protective equipment,

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3427290?utm_src=pdf-body-img
https://www.benchchem.com/product/b3427290?utm_src=pdf-body
https://www.benchchem.com/product/b3427290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

and procedures outlined in this guide, researchers can mitigate the risks associated with its
use. A proactive approach to safety is essential for protecting laboratory personnel and the
surrounding environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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